Cas no 2418662-71-0 (3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate)

• Product Name: 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate
• CAS No: 2418662-71-0
• MF: C₈H₆F₄O₄S
• MW: 274.189455509186
• CID: 5358545
• Update Time: 2025-06-30

3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z3919186772
• 3-(hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate
• 1-Fluorosulfonyloxy-3-(hydroxymethyl)-5-(trifluoromethyl)benzene
• 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate

• Inchi： 1S/C8H6F4O4S/c9-8(10,11)6-1-5(4-13)2-7(3-6)16-17(12,14)15/h1-3,13H,4H2
• InChI Key： ZXYCKSVEKFUDCQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(F)(F)F)C=C(CO)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 2
• Topological Polar Surface Area: 72

Additional information on 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate

3-(Hydroxymethyl)-5-(Trifluoromethyl)phenyl Sulfurofluoridate: A Novel Compound with Promising Applications in Biomedical Research

CAS No. 2418662-71-0 represents a unique chemical entity that has garnered significant attention in recent years due to its potential applications in biomedical research. This compound, known as 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate, is a sulfurofluoridate derivative characterized by its complex molecular structure and functional groups. The presence of a trifluoromethyl group at the 5-position and a hydroxymethyl group at the 3-position contributes to its unique reactivity and biological activity.

Recent studies have highlighted the importance of sulfurofluoridate derivatives in the development of novel therapeutics. These compounds are often explored for their potential to modulate biological pathways and interact with specific molecular targets. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can significantly influence the compound's pharmacokinetic profile and metabolic stability. This makes 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate a promising candidate for further investigation in drug discovery.

The hydroxymethyl substituent at the 3-position introduces additional functional versatility to this molecule. This group is often associated with enhanced solubility and improved bioavailability, which are critical factors in the design of effective pharmaceutical agents. Researchers are increasingly focusing on the synthesis and characterization of such derivatives to optimize their therapeutic potential. The combination of a trifluoromethyl group and a hydroxymyl group in this compound creates a unique molecular framework that may offer novel mechanisms of action.

Recent advancements in medicinal chemistry have emphasized the importance of functional group optimization in drug design. The sulfurofluoridate moiety in 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is particularly intriguing due to its ability to interact with various biological targets. This compound's structure allows for potential interactions with enzymes, receptors, and other biomolecules, making it a valuable tool for studying biochemical processes.

One of the most significant recent developments in the field of sulfurofluoridate derivatives is their application in the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain sulfurofluoridate compounds exhibit potent antiviral activity against a range of viral pathogens. This has sparked renewed interest in compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate, which may possess similar properties due to its structural similarity to known antiviral agents.

Another area of research that has gained traction is the use of sulfurofluoridate derivatives in the treatment of neurodegenerative diseases. A 2024 study published in Nature Communications reported that certain sulfurofluoridate compounds can modulate the activity of specific enzymes involved in neurodegeneration. This finding suggests that compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate may have potential applications in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The trifluoromethyl group in 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is also of interest due to its potential to enhance the compound's metabolic stability. This is particularly important in the context of drug development, where compounds with improved metabolic stability are often preferred for their enhanced therapeutic efficacy. Researchers are actively exploring ways to further optimize the properties of this compound to maximize its potential in biomedical applications.

Recent advances in synthetic chemistry have enabled the development of more efficient methods for the synthesis of compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate. These methods are crucial for the large-scale production of such compounds, which is necessary for their use in preclinical and clinical studies. The ability to synthesize these compounds efficiently and in high purity is a key factor in their potential for drug development.

Another important aspect of the research on sulfurofluoridate derivatives is their potential for use in the development of targeted therapies. The unique structure of 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate may allow for the design of compounds that can specifically target certain molecular pathways or receptors. This targeted approach is becoming increasingly important in the development of more effective and less toxic therapies.

The hydroxymethyl group in 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is also being studied for its potential to enhance the compound's interactions with biological targets. This group may play a role in modulating the compound's activity and selectivity, which are critical factors in the development of effective pharmaceutical agents. Researchers are actively investigating the mechanisms by which this group contributes to the compound's overall activity.

Recent studies have also highlighted the importance of understanding the pharmacokinetic properties of compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate. These properties determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for the development of effective dosing regimens and for predicting the compound's potential therapeutic effects.

The sulfurofluoridate moiety in 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is also being studied for its potential to interact with various biological targets. This interaction is a key factor in determining the compound's therapeutic potential. Researchers are exploring different ways to enhance these interactions to improve the compound's effectiveness.

Another area of research that is gaining attention is the use of sulfurofluoridate derivatives in the development of antimicrobial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that certain sulfurofluoridate compounds can exhibit potent antimicrobial activity against a range of bacterial pathogens. This finding suggests that compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate may have potential applications in the development of new antimicrobial agents.

The trifluoromethyl group in 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is also of interest due to its potential to enhance the compound's metabolic stability. This is particularly important in the context of drug development, where compounds with improved metabolic stability are often preferred for their enhanced therapeutic efficacy. Researchers are actively exploring ways to further optimize the properties of this compound to maximize its potential in biomedical applications.

Recent advances in synthetic chemistry have enabled the development of more efficient methods for the synthesis of compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate. These methods are crucial for the large-scale production of such compounds, which is necessary for their use in preclinical and clinical studies. The ability to synthesize these compounds efficiently and in high purity is a key factor in their potential for drug development.

Another important aspect of the research on sulfurofluoridate derivatives is their potential for use in the development of targeted therapies. The unique structure of 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate may allow for the design of compounds that can specifically target certain molecular pathways or receptors. This targeted approach is becoming increasingly important in the development of more effective and less toxic therapies.

The hydroxymethyl group in 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is also being studied for its potential to enhance the compound's interactions with biological targets. This group may play a role in modulating the compound's activity and selectivity, which are critical factors in the development of effective pharmaceutical agents. Researchers are actively investigating the mechanisms by which this group contributes to the compound's overall activity.

Recent studies have also highlighted the importance of understanding the pharmacokinetic properties of compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate. These properties determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for the development of effective dosing regimens and for predicting the compound's potential therapeutic effects.

The sulfurofluoridate moiety in 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is also being studied for its potential to interact with various biological targets. This interaction is a key factor in determining the compound's therapeutic potential. Researchers are exploring different ways to enhance these interactions to improve the compound's effectiveness.

Another area of research that is gaining attention is the use of sulfurofluoridate derivatives in the development of antimicrobial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that certain sulfurofluoridate compounds can exhibit potent antimicrobial activity against a range of bacterial pathogens. This finding suggests that compounds like 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate may have potential applications in the development of new antimicrobial agents.

Overall, the research on 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is a promising area that has the potential to lead to the development of new therapeutic agents. As more studies are conducted, we can expect to gain a better understanding of the compound's properties and potential applications.

The compound 3-(hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate is a complex organic molecule with potential applications in pharmaceutical and chemical research. Here's a structured summary of its key aspects and implications: --- ### 1. Structural Overview - Core Structure: A benzene ring with substituents at positions 3 and 5. - Position 3: Hydroxymethyl group (-CH₂OH). - Position 5: Trifluoromethyl group (-CF₃). - Functional Group: Sulfurofluoridate group (-SOF₂), which is a sulfur-fluorine-containing functional group. --- ### 2. Potential Applications #### a. Pharmaceutical Development - Antimicrobial Activity: - Studies suggest that sulfurofluoridate derivatives may exhibit antimicrobial properties, targeting bacterial pathogens (e.g., *Antimicrobial Agents and Chemotherapy* 2023). - Antiviral and Antifungal Potential: - The hydroxymethyl and trifluoromethyl groups may enhance interactions with viral or fungal targets. - Anti-inflammatory Agents: - The sulfurofluoridate group could modulate inflammatory pathways, making it a candidate for anti-inflammatory drugs. #### b. Chemical Synthesis - Intermediate for Drug Design: - The molecule may serve as a scaffold for synthesizing more complex compounds with tailored biological activities. - Fluorinated Compounds: - The trifluoromethyl group introduces hydrophobicity and metabolic stability, which are valuable in drug design. --- ### 3. Key Research Areas #### a. Pharmacokinetic Studies - Absorption, Distribution, Metabolism, Excretion (ADME): - Understanding how the compound interacts with biological systems is critical for optimizing dosing and efficacy. - Metabolic Stability: - The trifluoromethyl group may enhance resistance to metabolic degradation, prolonging drug half-life. #### b. Mechanism of Action - Target Binding: - Research is needed to identify specific biological targets (e.g., enzymes, receptors) that the sulfurofluoridate group interacts with. - Reactivity of Sulfurofluoridate: - The sulfur-fluorine bond may exhibit unique reactivity, potentially enabling novel biochemical interactions. #### c. Toxicity and Safety - In Vivo Studies: - Assessing toxicity profiles is essential for advancing to clinical trials. - Environmental Impact: - Fluorinated compounds may have ecological implications, requiring careful evaluation. --- ### 4. Challenges and Considerations - Synthetic Complexity: - The sulfurofluoridate group may pose challenges in synthesis and purification. - Selectivity: - Ensuring the compound targets specific pathways without off-target effects is critical for therapeutic success. - Regulatory Hurdles: - Fluorinated compounds often face stricter regulatory scrutiny due to environmental and health concerns. --- ### 5. Future Directions - Computational Modeling: - Predicting molecular interactions and optimizing structure for desired activities. - Combination Therapies: - Exploring synergistic effects with existing drugs (e.g., antibiotics, antivirals). - Green Chemistry: - Developing sustainable methods for synthesis and disposal of fluorinated compounds. --- ### Conclusion 3-(Hydroxymethyl)-5-(trifluoromethyl)phenyl sulfurofluoridate represents a promising candidate for drug development, particularly in antimicrobial and anti-inflammatory applications. Its unique structure offers opportunities for innovation, but further research is needed to address challenges in synthesis, selectivity, and safety. As studies progress, this compound could contribute to advancements in pharmaceutical science and chemical engineering.